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Compound of Interest

Compound Name: 3-Ethoxybenzonitrile

Cat. No.: B1293884

Technical Guide to 3-Ethoxybenzonitrile: Safety
and Handling

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a detailed overview of the safety data and handling precautions for 3-Ethoxybenzonitrile.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Ethoxybenzonitrile is presented
below. This data is essential for safe storage and handling.
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Property Value Source
Molecular Formula CoHsNO [1112][3]
Molecular Weight 147.17 g/mol [1]12]
CAS Number 25117-75-3 [1]12113]
Appearance Pal.e yellow solid or low melting 4]
solid
Melting Point 5°C/41°F [4]
Boiling Point 45 °C /113 °F @ 0.5 torr [4]
515.70 K [2](3]
Flash Point 113°C/235.4 °F [4]
logPoct/wat 1.957 [2]
Water Solubility (log10WS) -2.36 [2]

Hazard Identification and Classification

3-Ethoxybenzonitrile is classified as harmful under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific target organ toxicity,

single exposure

H335: May cause respiratory
irritation
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Source:[1][5][6]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with 3-
Ethoxybenzonitrile.

Personal Protective Equipment (PPE)

A standardized workflow for donning and doffing PPE should be followed to ensure user safety.

Donning PPE Chemical Handling Doffing PPE

Proceed with work _ | Handle 3-Ethoxybenzonitrile in a | Work complete
Lab Coat H Safety Goggles/Face Shield H Gloves }—>’ well-ventilated area or fume hood }—L> Gloves }—> Safety Goggles/Face Shield }—>

Lab Coat

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow.

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[7]

Use only outdoors or in a well-ventilated area.[8]

Wash hands thoroughly after handling.[4][5][8]

Do not eat, drink, or smoke when using this product.[7][9]

Storage Conditions

o Keep the container tightly closed in a dry and well-ventilated place.[5][9]

o Store locked up.[10]
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure to il
l m& Immediate Actions

Inhalation: Skin Contact
Remove to fresh air. If not breathing, give artfcial respiration Wash off immediately with plenty of water for

Eye Contact: Ingestion:
[Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes| |Clean mouth with water and drink plenty of water afterwards.|

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures for Exposure.

Source:[4][5][7][8]

Accidental Release Measures

In the case of a spill, follow these procedures to ensure safety and proper cleanup.
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Spill of 3-Ethoxyben@

Ensure adequate ventilation and evacuate unnecessary personnel.

:

Wear appropriate Personal Protective Equipment (PPE).

;

Contain the spill. Prevent entry into drains and waterways.

:

Soak up with inert absorbent material.

:

Collect and place in a suitable, closed container for disposal.

;

Clean the affected area.

Dispose of waste according to approved procedures.

Click to download full resolution via product page

Spill Response Workflow.

Source:[4][5][9]
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Experimental Protocols: Acute Toxicity Assessment

While specific experimental data for 3-Ethoxybenzonitrile is not publicly detailed, the following
outlines a general methodology for assessing acute oral toxicity, relevant to professionals in
drug development and research. This is based on standardized OECD guidelines.

Objective: To determine the median lethal dose (LD50) of a substance after a single oral
administration.

Methodology: Up-and-Down Procedure (UDP) - OECD Test Guideline 425

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single sex are
typically used.

e Housing and Acclimatization: Animals are housed in appropriate conditions with controlled
temperature, humidity, and light cycle, and are acclimatized for at least 5 days before the
study.

» Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water, corn oil).
o Administration: A single animal is dosed with the test substance via oral gavage.

o Observation Period: The animal is observed for signs of toxicity and mortality for up to 14
days.

e Sequential Dosing:
o If the animal survives, the next animal is given a higher dose.
o If the animal dies, the next animal is given a lower dose.

o Dose Progression: The dose progression factor is typically 1.7.

o Endpoint: Dosing continues until one of the stopping criteria is met (e.g., a specified number
of reversals in outcome have occurred).

o Data Analysis: The LD50 is calculated from the results using a maximum likelihood method.
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This generalized protocol serves as a reference for the type of experimental design used to
determine the acute toxicity values that inform safety data sheets.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing measures appropriate for the local
circumstances and surrounding environment, such as COz, dry chemical, dry sand, or
alcohol-resistant foam.[4][5]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[4][5]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4][5]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
Do not release into the environment.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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